molecular formula C12H12BrClO B8675823 4-Bromo-3-(4-chlorophenyl)-2,2-dimethylcyclobutan-1-one CAS No. 89451-89-8

4-Bromo-3-(4-chlorophenyl)-2,2-dimethylcyclobutan-1-one

Cat. No.: B8675823
CAS No.: 89451-89-8
M. Wt: 287.58 g/mol
InChI Key: PFKSHWVILNYVQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromo-3-(4-chlorophenyl)-2,2-dimethylcyclobutan-1-one is a useful research compound. Its molecular formula is C12H12BrClO and its molecular weight is 287.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

89451-89-8

Molecular Formula

C12H12BrClO

Molecular Weight

287.58 g/mol

IUPAC Name

4-bromo-3-(4-chlorophenyl)-2,2-dimethylcyclobutan-1-one

InChI

InChI=1S/C12H12BrClO/c1-12(2)9(10(13)11(12)15)7-3-5-8(14)6-4-7/h3-6,9-10H,1-2H3

InChI Key

PFKSHWVILNYVQI-UHFFFAOYSA-N

Canonical SMILES

CC1(C(C(C1=O)Br)C2=CC=C(C=C2)Cl)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.08 g (0.01 mol) of 2,2-dimethyl-3-(4-chlorophenyl)cyclobutanone are dissolved in 30 ml of chloroform, and a solution of 1.6 g of bromine in 5 ml of chloroform is added dropwise. After stirring for one hour at 20° C., the solvent is distilled off under waterpump vacuum. 2.6 g of crude 2,2-dimethyl-3-(4-chlorophenyl)-4-bromocyclobutanone are obtained as a residue which is employed further without further purification (compare: Example 1).
Quantity
2.08 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
1.6 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.